Cas no 1365942-86-4 (3-Isopropoxy-5-nitro-1H-indazole)

• Product Name: 3-Isopropoxy-5-nitro-1H-indazole
• CAS No: 1365942-86-4
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5692895
• PubChem ID: 76846050
• Update Time: 2025-10-29

3-Isopropoxy-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-3-(propan-2-yloxy)-1H-indazole
• 1h-indazole,3-(1-methylethoxy)-5-nitro-
• 1365942-86-4
• 3-Isopropoxy-5-nitro-1H-indazole
• 1H-Indazole, 3-(1-methylethoxy)-5-nitro-

• Inchi： 1S/C10H11N3O3/c1-6(2)16-10-8-5-7(13(14)15)3-4-9(8)11-12-10/h3-6H,1-2H3,(H,11,12)
• InChI Key： WNOSEOFMALPYLU-UHFFFAOYSA-N
• SMILES： O(C1C2C=C(C=CC=2NN=1)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.7Ų

Additional information on 3-Isopropoxy-5-nitro-1H-indazole

Recent Advances in the Study of 3-Isopropoxy-5-nitro-1H-indazole (CAS: 1365942-86-4)

The compound 3-Isopropoxy-5-nitro-1H-indazole (CAS: 1365942-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its nitro and isopropoxy functional groups, has shown promise in various therapeutic applications, particularly in oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Isopropoxy-5-nitro-1H-indazole as a potent inhibitor of protein kinases involved in cancer cell proliferation. The research team utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance its binding affinity and selectivity. The study reported that the compound exhibited nanomolar inhibitory activity against specific kinase targets, making it a promising candidate for further preclinical development.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the anti-inflammatory properties of 3-Isopropoxy-5-nitro-1H-indazole. The researchers demonstrated that the compound effectively suppresses the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, recent synthetic chemistry efforts have focused on improving the yield and scalability of 3-Isopropoxy-5-nitro-1H-indazole production. A 2023 study in Organic Process Research & Development presented a novel, cost-effective synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production for further research and potential clinical trials.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-Isopropoxy-5-nitro-1H-indazole, such as its solubility and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, 3-Isopropoxy-5-nitro-1H-indazole (CAS: 1365942-86-4) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Continued research will be essential to fully realize its clinical potential and address existing challenges.